Cas no 2172095-90-6 (2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine)

• Product Name: 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine
• CAS No: 2172095-90-6
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6400776
• PubChem ID: 165602476
• Update Time: 2025-06-09

2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine
• EN300-1615597
• 2172095-90-6
• [2,5-dimethyl-4-(propan-2-yl)furan-3-yl]methanamine

• Inchi： 1S/C10H17NO/c1-6(2)10-8(4)12-7(3)9(10)5-11/h6H,5,11H2,1-4H3
• InChI Key： PZSAKEVWCLTGME-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN)C(=C1C)C(C)C

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine

Professional Introduction to 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine (CAS No. 2172095-90-6)

2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine, identified by its CAS number 2172095-90-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex aromatic and aliphatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of a furan ring, dimethyl substitution, and an isopropyl group at the 4-position contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The structural framework of 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine encompasses a furan core, which is a well-known motif in natural products and pharmacologically active compounds. The presence of two methyl groups at the 2- and 5-positions enhances the steric hindrance around the ring, influencing its electronic properties and potential interactions with biological targets. Additionally, the isopropyl group at the 4-position introduces a degree of flexibility and lipophilicity, which can be exploited to optimize solubility and membrane permeability in drug design.

In recent years, there has been growing interest in furan-based derivatives due to their diverse biological activities. Studies have demonstrated that furan compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The compound 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine represents a promising scaffold for further derivatization and optimization towards specific therapeutic applications. Its unique structural features make it an attractive candidate for exploring new chemical space in drug discovery.

The synthesis of 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the furan ring can be achieved through various approaches, such as the Diels-Alder reaction or cyclization of appropriate precursors. The subsequent introduction of the dimethyl and isopropyl groups requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, aligning with the global push for environmentally conscious chemical manufacturing.

The potential biological activity of 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine has been preliminarily investigated through computational modeling and in vitro assays. Computational studies suggest that this compound may interact with biological targets such as enzymes and receptors, modulating key cellular pathways. In vitro experiments have shown promising results in preliminary screening assays, indicating potential efficacy against certain disease-related targets. These findings underscore the importance of further investigation into this compound's pharmacological profile.

The development of novel pharmaceuticals relies heavily on innovative synthetic strategies that enhance efficiency and scalability. The synthesis of complex molecules like 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanamine benefits from advances in flow chemistry and automated synthesis techniques. These technologies enable rapid screening of reaction conditions and facilitate high-throughput experimentation, accelerating the discovery process. Additionally, the integration of machine learning algorithms into synthetic planning has revolutionized the way new molecules are designed and synthesized, reducing trial-and-error approaches and optimizing yield.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques provide insights into the interactions between 2,5-dimethyl-4-(propan-2-y-furan)-3-ylmethanamine and potential biological targets, guiding rational design modifications. Virtual screening platforms allow for rapid assessment of large libraries of compounds, identifying those with optimal binding affinities. These computational tools are indispensable in modern drug development pipelines, streamlining the process from initial design to final optimization.

The future prospects for 2,5-dimethyl--(prop--2--y--)fur--3--ylmeth--amine are promising as ongoing research continues to uncover its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. By leveraging interdisciplinary approaches combining organic synthesis, medicinal chemistry, and computational biology, researchers can accelerate the development of novel therapeutics based on this compound.

In conclusion, 2172095–90–6, represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. The ongoing research into this compound highlights its importance as a scaffold for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and computational tools become more sophisticated,< strong > 2172095–90–6 strong >is poised to play a crucial role in the development of next-generation therapeutic agents.